Cas no 41139-95-1 ( )

• Product Name: &nbsp
• CAS No: 41139-95-1
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 926626
• PubChem ID: 298499
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminoanilino)benzoic acid
• 2-[(4-Aminophenyl)amino]benzoic acid
• 4'-Amino-diphenylamin-carbonsaeure-(2)
• 4-amino-diphenylamine-2'-carboxylic acid
• AC1L6T7V
• N-(4-amino-phenyl)-anthranilic acid
• N-(4-Amino-phenyl)-anthranilsaeure
• NSC170667
• SureCN2128794
• 41139-95-1
• NSC-170667
• DTXSID00305401
• SCHEMBL2128794
•  

• Inchi： 1S/C13H12N2O2/c14-9-5-7-10(8-6-9)15-12-4-2-1-3-11(12)13(16)17/h1-8,15H,14H2,(H,16,17)
• InChI Key： UQBGXJCUJOULGZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1NC1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 228.08996
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35